Au/Pt and Au/Pt3Ni nanowires as self-supported electrocatalysts with high activity and durability for oxygen reduction†

Chemical Communications Pub Date: 2011-09-30 DOI: 10.1039/C1CC15558J

Abstract

Novel Au/Pt and Au/Pt3Ni nanostructures consisting of Pt and Pt3Ni alloy nanodendrites grown on Au nanowires were synthesized, which exhibited high electrocatalytic activity and durability toward oxygen reduction when used as self-supported catalysts.

Graphical abstract: Au/Pt and Au/Pt3Ni nanowires as self-supported electrocatalysts with high activity and durability for oxygen reduction
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